Cas no 1805225-85-7 (4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805225-85-7
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4843777
• Update Time: 2025-06-12

4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-6(10)4-1-3(2-16)14-7(15(17)18)5(4)19-8(11,12)13/h1-2,6H
• InChI Key： NHHFJSNOHVJXRW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1805225-85-7) and Its Applications in Modern Chemical Biology

The compound 4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1805225-85-7) represents a fascinating intersection of heterocyclic chemistry, fluorinated aromatic systems, and functional group diversity, making it a highly valuable intermediate in the synthesis of advanced pharmaceuticals and agrochemicals. Its unique structural features—comprising a pyridine core, strategically positioned difluoromethyl, nitro, and trifluoromethoxy substituents, along with a reactive formyl aldehyde group—endow it with remarkable reactivity and adaptability in synthetic transformations.

Recent advancements in the field of drug discovery have highlighted the significance of fluorinated pyridines as privileged scaffolds due to their ability to modulate metabolic stability, binding affinity, and electronic properties of bioactive molecules. The presence of both electron-withdrawing (e.g., nitro group) and electron-donating (e.g., trifluoromethoxy group) moieties in this compound creates a delicate balance that can fine-tune its interaction with biological targets. Specifically, the difluoromethyl group, known for its lipophilicity-enhancing and metabolic resilience properties, has been increasingly incorporated into lead compounds targeting diseases such as cancer, inflammation, and infectious disorders.

The formyl aldehyde functionality at the 6-position of the pyridine ring serves as a versatile handle for further derivatization through condensation reactions with amines or hydrazines, enabling the construction of Schiff bases or heterocyclic frameworks. This reactivity is particularly relevant in the development of kinase inhibitors, where aldehyde-based probes are frequently employed to probe enzyme mechanisms or to generate covalent inhibitors. Moreover, the combination of fluorinated substituents with an aldehyde group suggests potential applications in bioconjugation chemistry, where such intermediates can be used for site-specific labeling or cross-coupling reactions to generate probes for imaging or diagnostic purposes.

In the context of modern medicinal chemistry, the synthesis of this compound exemplifies the power of multi-step organic transformations involving palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and directed ortho-metalation strategies. The synthesis often begins with commercially available pyridine derivatives, where selective functionalization at multiple positions is achieved through carefully controlled reaction conditions. For instance, the introduction of the nitro group at the 2-position can be accomplished via electrophilic aromatic substitution, followed by regioselective fluorination at the 4-position using metal-halogen exchange methods. Subsequent methoxylation at the 3-position can then be performed using sterically controlled nucleophiles under mild conditions.

One notable application of this compound lies in its role as a precursor for fluorinated heterocycles that exhibit enhanced bioavailability profiles. The trifluoromethoxy group not only imparts metabolic stability by resisting oxidative deactivation but also contributes to strong hydrogen bonding interactions within biological targets. This dual functionality has been exploited in recent studies targeting enzymes involved in cancer metabolism, where fluorinated pyridines have shown promise as allosteric modulators or ATP-competitive inhibitors. For example, derivatives of this scaffold have been reported to inhibit mutant forms of tyrosine kinases by leveraging both steric hindrance provided by fluorine atoms and electronic tuning via nitro-trifluoro substitution patterns.

The utility of this compound extends beyond pharmaceutical applications into the realm of agrochemical research. Fluorinated pyridines are well-documented as key structural elements in herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pathogens while maintaining low mammalian toxicity. The presence of multiple fluorinated substituents enhances binding affinity to biological targets such as gyrase inhibitors or protease enzymes that are critical for plant pathogen survival. Recent publications highlight its use as a building block in synthesizing novel compounds that exhibit herbicidal activity against resistant weed species by modulating key biosynthetic pathways.

From a computational chemistry perspective, the reactivity and conformational preferences of this compound have been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches help predict how different substituents influence electronic distributions across the pyridine ring, thereby guiding rational design strategies for optimizing bioactivity. For instance, studies have demonstrated that subtle variations in steric bulk around the nitro and trifluoromethoxy groups can significantly alter binding modes within protein active sites—a critical consideration when designing small-molecule inhibitors.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for this intermediate. Catalytic methods employing transition metals such as palladium or copper have been explored to minimize waste generation while improving atom economy during functionalization steps. Additionally, solvent-free reactions or those utilizing biodegradable solvents represent promising alternatives to traditional organic solvents like dichloromethane or tetrahydrofuran (THF). Such innovations align with global efforts toward reducing environmental impact without compromising synthetic efficiency—a balance that is essential for large-scale production scenarios.

Looking ahead,4-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is poised to play an increasingly important role in next-generation drug development pipelines due to its structural versatility and functional adaptability. As research continues into novel therapeutic modalities—including targeted protein degradation strategies—and agrochemical formulations designed for precision agriculture—the demand for high-quality intermediates like this one will undoubtedly rise alongside advancements in synthetic methodologies capable of delivering complex molecular architectures efficiently yet cost-effectively.